Cas no 478247-34-6 (4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE)

• Product Name: 4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE
• CAS No: 478247-34-6
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5228620
• Update Time: 2025-07-24

4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE
• 4-METHYLPHENYL 4-MORPHOLINO-2-PHENYL-5-PYRIMIDINYL SULFONE
• 4-[5-(4-methylbenzenesulfonyl)-2-phenylpyrimidin-4-yl]morpholine
• 4-{5-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinyl}morpholine
• Bionet1_003508
• Oprea1_200159
• HMS578L10
• 4-[5-(4-methylphenyl)sulfonyl-2-phenylpyrimidin-4-yl]morpholine

• Inchi： 1S/C21H21N3O3S/c1-16-7-9-18(10-8-16)28(25,26)19-15-22-20(17-5-3-2-4-6-17)23-21(19)24-11-13-27-14-12-24/h2-10,15H,11-14H2,1H3
• InChI Key： HYQXJNVTSZJJRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C(C2C=CC=CC=2)N=C1N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 589
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8

Additional information on 4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE

Comprehensive Overview of 4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE (CAS No. 478247-34-6)

4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE, with the CAS number 478247-34-6, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrimidine core, a morpholine moiety, and a sulfonyl linkage, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions and enzyme inhibition, which are critical in treating various diseases.

The compound's chemical name highlights its structural complexity, including a 4-methylphenyl group attached via a sulfonyl bridge to a pyrimidine ring, further substituted with a phenyl group and a morpholine unit. Such intricate architecture is often associated with high selectivity and potency in targeting biological pathways. Recent studies have explored its role in kinase inhibition, a hot topic in oncology and inflammatory disease research, aligning with the growing demand for precision medicine.

In the context of drug design, 4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE exemplifies the trend toward small-molecule therapeutics. Its sulfonamide and heterocyclic components are frequently leveraged in medicinal chemistry due to their bioavailability and metabolic stability. These attributes are crucial for addressing current challenges in drug delivery and patient compliance, which are frequently searched topics in pharmaceutical forums and AI-driven research platforms.

Another area of interest is the compound's potential in neurodegenerative disease research. With the rise of AI in drug discovery, computational models have identified similar structures as candidates for modulating tau protein aggregation or amyloid-beta pathways. This aligns with the surge in public interest around Alzheimer's disease and Parkinson's disease treatments, making CAS 478247-34-6 a relevant keyword in academic and industrial searches.

From a synthetic perspective, the preparation of 4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and cyclization. These methods are widely discussed in organic chemistry communities, particularly among researchers focusing on green chemistry and catalytic efficiency. Optimizing such processes is a recurring theme in sustainable pharmaceutical manufacturing, a priority for modern industries.

In summary, 4-(5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE represents a compelling case study in structure-activity relationship (SAR) exploration and targeted therapy. Its CAS 478247-34-6 identifier serves as a gateway for researchers investigating kinase inhibitors, neuroprotective agents, and small-molecule drug candidates. As the scientific community continues to prioritize personalized medicine and computational drug design, this compound's relevance is poised to grow, reflecting broader trends in biomedical innovation.